4-chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine
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Overview
Description
4-chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C11H9Cl2N3 and its molecular weight is 254.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Herbicide Toxicity and Environmental Impact
4-chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine is structurally related to chlorophenoxy compounds like 2,4-D and MCPA, widely used herbicides in agriculture. Studies on these compounds have shed light on their potential environmental impacts and toxicological profiles. While chlorophenoxy herbicides are effective against pests, they can pose risks if they reach natural environments through direct or indirect means. Research has delved into the toxicology and mutagenicity of these herbicides, including their occupational risks, neurotoxicity, resistance to other herbicides, and impact on non-target species, particularly aquatic ones. Advances in this field have been significant, emphasizing the importance of understanding the behavior of these compounds in agricultural settings and their potential effects on human health and the environment (Zuanazzi, Ghisi, & Oliveira, 2020).
Water Treatment and Wastewater Reclamation
The relevance of these compounds extends to the domain of water treatment and wastewater reclamation, especially in the context of the pesticide production industry. Wastewater from this industry contains a range of toxic pollutants, including chlorophenoxy acids and related compounds. The treatment and removal of these pollutants are crucial to prevent their entry into natural water sources. Studies have explored various treatment methods, with biological processes and activated carbon being widely used for treating high-strength wastewaters rich in recalcitrant compounds. These studies highlight the necessity of experimenting with and evaluating different treatment processes to ensure the safety and cleanliness of water sources (Goodwin, Carra, Campo, & Soares, 2018).
Mechanism of Action
Target of Action
Similar compounds have been studied for their ability to modulate ion channels in the body.
Mode of Action
It is suggested that it may bind to specific ion channels in the body and modulate their activity.
Biochemical Pathways
Result of Action
The modulation of ion channels can lead to changes in cellular excitability, signaling, and function.
Properties
IUPAC Name |
4-chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2N3/c1-7-6-10(13)16-11(14-7)15-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,14,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFQTURXBXMPND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=CC=C(C=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50402176 |
Source
|
Record name | 4-Chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23497-36-1 |
Source
|
Record name | 4-Chloro-N-(4-chlorophenyl)-6-methylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50402176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.